DL-Phenylalanine-3,3-d2
Overview
Description
DL-Phenylalanine-3,3-d2, or DLPA-d2, is a synthetic amino acid that has been used in scientific research for many years. It is a stereoisomer of DL-Phenylalanine (DLPA), a naturally occurring amino acid found in many foods. DLPA-d2 is a stable, non-toxic, and easily synthesized compound that has been used in numerous scientific studies to investigate the structure and function of proteins, enzymes, and other biological molecules.
Scientific Research Applications
DL-Phenylalanine-3,3-d2: A Comprehensive Analysis of Scientific Research Applications
Pest Control Research: DL-Phenylalanine-3,3-d2 has been studied for its potential in pest control, specifically as a component in attract-and-kill formulations against pests like the spotted wing drosophila (SWD). Researchers have explored its use in producing phagostimulant and attractive volatile organic compounds (VOCs) by yeasts, which could enhance the efficacy of these formulations .
Synthesis of Amide Derivatives: In chemical synthesis research, DL-Phenylalanine-3,3-d2 is used as a precursor for synthesizing amide derivatives. These derivatives have been synthesized with good yield from 4-nitro-L-phenylalanine and substituted anilines using propylphosphonic anhydride (T3P) as a coupling reagent. The derivatives are characterized through IR, LC–MS, 1H and 13C NMR spectral studies .
Enzymatic Synthesis Applications: The compound has applications in enzymatic synthesis processes. For instance, it has been used in one-pot enzymatic synthesis of d-Arylalanines, which are valuable in pharmaceutical research and development .
DNA Research: DL-Phenylalanine-3,3-d2 is utilized in DNA research due to its isotopically labeled nature. It can be incorporated into DNA sequences to study various aspects of genetic material and its behavior under different conditions .
properties
IUPAC Name |
2-amino-3,3-dideuterio-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i6D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COLNVLDHVKWLRT-NCYHJHSESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CC=CC=C1)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20583946 |
Source
|
| Record name | (beta,beta-~2~H_2_)Phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
DL-Phenylalanine-3,3-d2 | |
CAS RN |
96259-02-8 |
Source
|
| Record name | (beta,beta-~2~H_2_)Phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
